Cas no 2172145-34-3 (2,3-dihydro-1H-indene-1-sulfonyl fluoride)

• Product Name: 2,3-dihydro-1H-indene-1-sulfonyl fluoride
• CAS No: 2172145-34-3
• MF: C₉H₉FO₂S
• MW: 200.229964971542
• CID: 5261518
• Update Time: 2026-03-09

2,3-dihydro-1H-indene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-indene-1-sulfonyl fluoride

• Inchi： 1S/C9H9FO2S/c10-13(11,12)9-6-5-7-3-1-2-4-8(7)9/h1-4,9H,5-6H2
• InChI Key： YPAFXXDOKYLQOE-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)C2=C(C=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2,3-dihydro-1H-indene-1-sulfonyl fluoride

Professional Introduction to 2,3-dihydro-1H-indene-1-sulfonyl fluoride (CAS No. 2172145-34-3)

2,3-dihydro-1H-indene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2172145-34-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry and medicinal applications. The unique structural features of this molecule, particularly its indene backbone and sulfonyl fluoride substituent, make it a valuable intermediate in the development of novel therapeutic agents.

The indene core of 2,3-dihydro-1H-indene-1-sulfonyl fluoride contributes to its distinctive chemical properties, enabling it to serve as a versatile building block in organic synthesis. Sulfonyl fluorides, on the other hand, are known for their reactivity and ability to participate in various transformations that are pivotal in drug discovery processes. The presence of a fluorine atom at the sulfonyl group enhances the electrophilicity of the molecule, facilitating its use in nucleophilic substitution reactions and cross-coupling processes.

In recent years, there has been a growing interest in exploring the potential of sulfonyl fluorides as pharmacophores due to their ability to modulate biological targets effectively. Research studies have demonstrated that compounds containing sulfonyl fluoride moieties often exhibit enhanced binding affinity and improved metabolic stability, which are critical factors in the design of next-generation pharmaceuticals. The 2,3-dihydro-1H-indene-1-sulfonyl fluoride structure has been investigated for its potential applications in the synthesis of small-molecule inhibitors targeting various disease-related pathways.

One of the most compelling aspects of 2,3-dihydro-1H-indene-1-sulfonyl fluoride is its role as a precursor in the preparation of more complex molecules. For instance, it has been utilized in the synthesis of indene-based sulfonamides, which have shown promise in preclinical studies as inhibitors of enzymes involved in inflammation and cancer progression. The ability to functionalize the indene ring at multiple positions allows for the creation of a diverse array of derivatives with tailored biological activities.

The pharmaceutical industry has been particularly interested in leveraging sulfonyl fluorides for their potential as drug candidates. The fluorine atom's electronic properties can significantly influence the pharmacokinetic behavior of a drug molecule, often leading to improved bioavailability and reduced toxicity. This has spurred extensive research into optimizing synthetic routes for compounds like 2,3-dihydro-1H-indene-1-sulfonyl fluoride, with a focus on developing efficient and scalable methodologies.

Recent advancements in computational chemistry have also contributed to a deeper understanding of how structural modifications can impact the biological activity of 2,3-dihydro-1H-indene-1-sulfonyl fluoride derivatives. Molecular modeling studies have identified key interactions between this compound and target proteins, providing insights into how it can be further optimized for therapeutic use. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds.

The synthetic utility of 2,3-dihydro-1H-indene-1-sulfonyl fluoride extends beyond pharmaceutical applications. It has found utility in materials science, where sulfonyl fluoride-containing compounds are employed in the development of advanced polymers and coatings with enhanced durability and functionality. The reactivity of the sulfonyl group allows for facile incorporation into polymer backbones, resulting in materials with improved resistance to environmental degradation.

In conclusion, 2,3-dihydro-1H-indene-1-sulfonyl fluoride (CAS No. 2172145-34-3) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in synthetic chemistry and drug development, while its reactivity and versatility continue to inspire new research directions. As our understanding of molecular interactions deepens, compounds like this will undoubtedly play an increasingly significant role in shaping future advancements in medicine and materials science.